Cas no 2058723-81-0 (4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol)
2058723-81-0 structure
Product Name:4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
CAS No:2058723-81-0
MF:C13H18ClNO2
MW:255.740522861481
CID:5721132
PubChem ID:109927260
Update Time:2023-10-25
4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-[[4-(hydroxymethyl)piperidin-1-yl]methyl]phenol
- starbld0010908
- 4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
- 2058723-81-0
- F1907-3108
- AKOS026708017
- 4-Piperidinemethanol, 1-[(5-chloro-2-hydroxyphenyl)methyl]-
- 4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
-
- Inchi: 1S/C13H18ClNO2/c14-12-1-2-13(17)11(7-12)8-15-5-3-10(9-16)4-6-15/h1-2,7,10,16-17H,3-6,8-9H2
- InChI Key: RMBWNXYYKBWKRM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)CN1CCC(CO)CC1)O
Computed Properties
- Exact Mass: 255.1026065g/mol
- Monoisotopic Mass: 255.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.7Ų
Experimental Properties
- Density: 1.248±0.06 g/cm3(Predicted)
- Boiling Point: 387.7±27.0 °C(Predicted)
- pka: 9.55±0.43(Predicted)
4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C250841-100mg |
4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol |
2058723-81-0 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C250841-500mg |
4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol |
2058723-81-0 | 500mg |
$ 365.00 | 2022-04-01 | ||
| TRC | C250841-1g |
4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol |
2058723-81-0 | 1g |
$ 570.00 | 2022-04-01 | ||
| Life Chemicals | F1907-3108-0.25g |
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol |
2058723-81-0 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-3108-0.5g |
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol |
2058723-81-0 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-3108-1g |
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol |
2058723-81-0 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-3108-2.5g |
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol |
2058723-81-0 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-3108-5g |
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol |
2058723-81-0 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-3108-10g |
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol |
2058723-81-0 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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